molecular formula C15H20N2O3 B8361790 Ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate

Ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate

Cat. No.: B8361790
M. Wt: 276.33 g/mol
InChI Key: FSHKVHKPIFFRBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H20N2O3

Molecular Weight

276.33 g/mol

IUPAC Name

ethyl 4-carbamoyl-3-(cyclopentylamino)benzoate

InChI

InChI=1S/C15H20N2O3/c1-2-20-15(19)10-7-8-12(14(16)18)13(9-10)17-11-5-3-4-6-11/h7-9,11,17H,2-6H2,1H3,(H2,16,18)

InChI Key

FSHKVHKPIFFRBS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)C(=O)N)NC2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 4-cyano-3-(cyclopentylamino)benzoate (363 mg, 1.41 mmol), potassium carbonate (50 mg, 0.36 mmol), and 30% aqueous hydrogen peroxide (0.25 mL) in DMSO (1.5 mL) was stirred at 60° C. for 1 h. After cooling to room temperature, water was added and the resulting mixture was extracted with ethyl acetate (50 mL). The organic layer was washed with water (10 mL) and brine (10 mL), dried over sodium sulfate, filtered and concentrated to give ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate (333 mg, 86% yield). MS (EI) for C15H20N2O3: 277 (MH+).
Quantity
363 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
0.25 mL
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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